Cas no 1261658-97-2 (6-Bromonaphthalene-1-acetic acid)

• Product Name: 6-Bromonaphthalene-1-acetic acid
• CAS No: 1261658-97-2
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 4797680
• Update Time: 2025-10-20

6-Bromonaphthalene-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromonaphthalene-1-acetic acid

• Inchi： 1S/C12H9BrO2/c13-10-4-5-11-8(6-10)2-1-3-9(11)7-12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： AALVBJUABRRIKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=CC=2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 6-Bromonaphthalene-1-acetic acid

Recent Advances in the Application of 6-Bromonaphthalene-1-acetic acid (CAS: 1261658-97-2) in Chemical Biology and Pharmaceutical Research

6-Bromonaphthalene-1-acetic acid (CAS: 1261658-97-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief synthesizes the latest findings on the compound, highlighting its mechanism of action, synthetic utility, and pharmacological potential.

One of the most notable advancements involves the use of 6-Bromonaphthalene-1-acetic acid as a precursor in the synthesis of small-molecule inhibitors targeting specific signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the NF-κB pathway, which plays a critical role in inflammation and cancer progression. The study reported that derivatives of 6-Bromonaphthalene-1-acetic acid exhibited potent inhibitory activity against NF-κB, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has investigated the anticancer potential of 6-Bromonaphthalene-1-acetic acid derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to induce apoptosis in various cancer cell lines, including breast and lung cancer. The researchers attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings underscore the versatility of 6-Bromonaphthalene-1-acetic acid as a scaffold for designing novel anticancer agents.

The synthetic utility of 6-Bromonaphthalene-1-acetic acid has also been a focus of recent investigations. Advances in catalytic methods have enabled more efficient and selective functionalization of the naphthalene core, facilitating the development of diverse derivatives with tailored biological activities. For instance, a 2023 report in Organic Letters described a palladium-catalyzed cross-coupling reaction that allows for the introduction of various aryl and heteroaryl groups at the 6-position, significantly expanding the chemical space accessible for drug discovery efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-Bromonaphthalene-1-acetic acid derivatives. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research aims to balance potency with drug-like properties to advance these compounds toward clinical evaluation.

In conclusion, 6-Bromonaphthalene-1-acetic acid (CAS: 1261658-97-2) represents a valuable chemical tool and potential therapeutic agent in the fields of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodology, position it as a promising candidate for further development. Future studies should focus on elucidating its structure-activity relationships and optimizing its pharmacological profile to fully realize its therapeutic potential.